Cas no 499206-48-3 (Benzenesulfonamide, 4-[3-methyl-5-(2-methylphenyl)-1H-pyrazol-1-yl]-)

• Product Name: Benzenesulfonamide, 4-[3-methyl-5-(2-methylphenyl)-1H-pyrazol-1-yl]-
• CAS No: 499206-48-3
• MF: C₁₇H₁₇N₃O₂S
• MW: 327.400782346725
• CID: 1540609
• Update Time: 2024-08-24

Benzenesulfonamide, 4-[3-methyl-5-(2-methylphenyl)-1H-pyrazol-1-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-[3-methyl-5-(2-methylphenyl)-1H-pyrazol-1-yl]-

• Inchi： 1S/C17H17N3O2S/c1-12-5-3-4-6-16(12)17-11-13(2)19-20(17)14-7-9-15(10-8-14)23(18,21)22/h3-11H,1-2H3,(H2,18,21,22)
• InChI Key： XBMVSIGUVMGCEU-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC=C(N2C(C3=CC=CC=C3C)=CC(C)=N2)C=C1

Computed Properties

• Exact Mass: 327.10431

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 512.9±52.0 °C(Predicted)
• PSA: 77.98
• pka: 9.76±0.10(Predicted)